Cas no 364082-09-7 (Benzamide,N-(4-cyanophenyl)-3-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-)

• Product Name: Benzamide,N-(4-cyanophenyl)-3-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-
• CAS No: 364082-09-7
• MF: C₃₀H₂₇F₂N₅O₄S
• MW: 591.628292322159
• CID: 1473762
• Update Time: 2024-08-23

Benzamide,N-(4-cyanophenyl)-3-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-cyanophenyl)-3-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-
• Benzamide, N-(4-cyanophenyl)-3-[trans-5-[[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]thio]-1,3-dioxan-2-yl]-

• Inchi： 1S/C30H27F2N5O4S/c1-19(30(39,16-37-18-34-17-35-37)26-10-7-23(31)12-27(26)32)42-25-14-40-29(41-15-25)22-4-2-3-21(11-22)28(38)36-24-8-5-20(13-33)6-9-24/h2-12,17-19,25,29,39H,14-16H2,1H3,(H,36,38)/t19-,25-,29-,30-/m1/s1
• InChI Key： ASUHKYWDXSMDDL-YJKOLTTJSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1)(=O)C1=CC=CC([C@@H]2OC[C@@H](S[C@H](C)[C@](C3=CC=C(F)C=C3F)(O)CN3C=NC=N3)CO2)=C1

Computed Properties

• Exact Mass: 591.17541

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 122.29
• pka: 11.70±0.29(Predicted)